Synthesis of Dialuminium Chloride Pentahydroxide from Aluminum Hydroxide: An In-depth Technical Guide
Synthesis of Dialuminium Chloride Pentahydroxide from Aluminum Hydroxide: An In-depth Technical Guide
For Researchers, Scientists, and Drug Development Professionals
This technical guide provides a comprehensive overview of the synthesis of dialuminium (B1238714) chloride pentahydroxide, a key inorganic polymer widely known as polyaluminum chloride (PAC). The synthesis primarily involves the controlled reaction of aluminum hydroxide (B78521) with hydrochloric acid. This document details the experimental protocols, critical process parameters, and characterization of the resulting product, tailored for professionals in research, and drug development.
Introduction
Dialuminium chloride pentahydroxide, with the general formula Al₂(OH)₅Cl, is a pre-polymerized aluminum salt that has gained significant attention for its diverse applications, including as a flocculant in water purification and as an active ingredient in antiperspirants.[1] Its efficacy is attributed to the presence of various polymeric aluminum species, which exhibit a high cationic charge, enabling effective interaction with negatively charged particles.[2] The synthesis from aluminum hydroxide offers a route to a high-purity product.[1]
Synthesis Methodology
The core of the synthesis lies in the partial hydrolysis of aluminum hydroxide with hydrochloric acid. This process can be modulated by the inclusion of other reagents to control the basicity and polymeric species distribution of the final product.
General Reaction Scheme
The fundamental chemical reaction can be represented as:
2Al(OH)₃ + HCl → Al₂(OH)₅Cl + H₂O
In practice, the reaction is more complex, leading to a mixture of various polyaluminum species, generally represented as [Alₙ(OH)ₘCl₃ₙ₋ₘ]ᵖ.[3]
Experimental Protocols
Below are detailed experimental protocols synthesized from various established methods for the preparation of polyaluminum chloride from aluminum hydroxide.
Protocol 1: Direct Synthesis
This protocol outlines the direct reaction of aluminum hydroxide with hydrochloric acid under elevated temperature and pressure.
Materials:
-
Aluminum Hydroxide (Al(OH)₃)
-
Hydrochloric Acid (HCl), industrial grade
-
Deionized Water
Equipment:
-
Glass-lined or corrosion-resistant reactor with stirrer and heating system
-
Settling tank
Procedure:
-
Charge the reactor with a predetermined amount of hydrochloric acid solution.
-
Under continuous stirring, gradually add aluminum hydroxide powder. The molar ratio of aluminum hydroxide to hydrochloric acid is a critical parameter and should be carefully controlled.[2]
-
Heat the mixture to a reaction temperature typically ranging from 80°C to 180°C.[3] In some processes, the reaction is carried out under a steam pressure of 1-8.0 kgf/cm².[3]
-
Maintain the reaction for a period of 2 to 5 hours with continuous stirring.[2][4]
-
After the reaction is complete, transfer the product mixture to a settling tank to allow for the separation of any unreacted solids.
-
The supernatant liquid is the final dialuminium chloride pentahydroxide (polyaluminum chloride) solution.
Protocol 2: Synthesis with Basicity Adjustment
This protocol involves a two-step process where an initial reaction is followed by the addition of a basic agent, such as calcium aluminate, to increase the basicity of the final product.
Materials:
-
Aluminum Hydroxide (Al(OH)₃), ≥98% purity[2]
-
Hydrochloric Acid (HCl), 18-20% concentration[2]
-
Calcium Aluminate (Ca(AlO₂)₂) powder[2]
-
Deionized Water
Equipment:
-
Corrosion-resistant reactor with stirrer and heating/cooling system
-
Filtration unit
Procedure:
-
Acidic Solution Preparation: Introduce hydrochloric acid (18-20%) into the reactor and begin stirring.[2]
-
Reaction with Aluminum Hydroxide: Gradually add aluminum hydroxide powder to the acidic solution. A typical molar ratio of Al(OH)₃ to HCl is between 1:2.3 and 1:2.7.[2]
-
Heat the mixture to 80-110°C using steam or external heating and maintain continuous stirring for 3-5 hours to form the initial basic aluminum chloride solution.[2]
-
Cooling: Cool the reaction mixture to 50-70°C.[2]
-
Basicity Adjustment: Prepare a 5-15% calcium aluminate solution and add it to the cooled reaction mixture.[2] This step enhances polymerization and adjusts the final basicity.
-
Second Reaction: Heat the mixture again to 80-100°C and react for an additional 2-3 hours.[2]
-
Filtration and Clarification: After the reaction, filter the mixture to remove any insoluble byproducts.
-
The resulting clarified liquid is the final product.
Quantitative Data Summary
The following tables summarize the key quantitative parameters for the synthesis of dialuminium chloride pentahydroxide from aluminum hydroxide, compiled from various sources.
Table 1: Reactant and Reaction Conditions
| Parameter | Value | Source(s) |
| Reactants | ||
| Aluminum Hydroxide Purity | ≥98% | [2] |
| Hydrochloric Acid Concentration | 18-20% | [2] |
| Molar Ratio (Al(OH)₃ : HCl) | 1 : 2.3 - 2.7 | [2] |
| Reaction Conditions | ||
| Initial Reaction Temperature | 80 - 110°C | [2] |
| Initial Reaction Time | 3 - 5 hours | [2] |
| Temperature with Pressure | 90 - 180°C | [3] |
| Steam Pressure | 1 - 8.0 kgf/cm² | [3] |
| Basicity Adjustment | ||
| Calcium Aluminate Solution | 5 - 15% | [2] |
| Post-addition Temperature | 80 - 100°C | [2] |
| Post-addition Reaction Time | 2 - 3 hours | [2] |
Table 2: Product Characterization
| Parameter | Value | Source(s) |
| Al₂O₃ Content | 10% - 18% (liquid) | [5][6] |
| ≥28% (solid, drum dried) | [5] | |
| ≥30% (solid, spray dried) | [5] | |
| Basicity | 40% - 90% | [2][7] |
| pH (15% aqueous solution) | ~4 | [8] |
| Density | 1.33 - 1.35 g/cm³ | [8] |
Visualization of Synthesis Pathway and Workflow
The synthesis of dialuminium chloride pentahydroxide involves a series of hydrolysis and polymerization steps. The following diagrams illustrate the conceptual pathways and experimental workflows.
Caption: Conceptual pathway for the synthesis of dialuminium chloride pentahydroxide.
Caption: Experimental workflow for synthesis with basicity adjustment.
Conclusion
The synthesis of dialuminium chloride pentahydroxide from aluminum hydroxide is a well-established process that allows for the production of a high-purity product. The key to a successful synthesis lies in the precise control of reaction parameters such as temperature, pressure, reactant ratios, and the use of additives to modulate the basicity and polymeric species distribution. The protocols and data presented in this guide provide a solid foundation for researchers and professionals to develop and optimize the synthesis of this important inorganic polymer for various applications. Further research can focus on the detailed characterization of the different aluminum species formed under various conditions and their correlation with performance in specific applications.
References
- 1. Polyaluminum Chloride Manufacturing Technique | Polyaluminium Chloride [s3.amazonaws.com]
- 2. hxinmaterial.com [hxinmaterial.com]
- 3. CN100355656C - A kind of preparation method of polyaluminum chloride with high aluminum content - Google Patents [patents.google.com]
- 4. [PDF] Studies on the mechanism of hydrolysis and polymerization of aluminum salts in aqueous solution: Correlations between the Core-links model and Cage-like Keggin-Al13 model | Semantic Scholar [semanticscholar.org]
- 5. Classification and Characteristic Analysis of PAC (Polyaluminium Chloride [ecolink-environment.com]
- 6. scribd.com [scribd.com]
- 7. jkadmixtures.com [jkadmixtures.com]
- 8. tramfloc.com [tramfloc.com]
